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Compound of Interest

Compound Name: Binospirone mesylate

Cat. No.: B051614

Essential Safety and Handling of Binospirone
Mesylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Binospirone mesylate. Given the absence of a specific Safety Data Sheet (SDS) for
Binospirone mesylate, this guidance is based on information for the structurally related
compound, Buspirone Hydrochloride, and general protocols for handling hazardous drugs.
Binospirone mesylate is a research chemical and should be handled with care, assuming it
may have hazardous properties.[1]

Hazard Identification and Immediate Precautions

Binospirone mesylate is an azapirone derivative with anxiolytic effects.[1] While specific
toxicity data for Binospirone mesylate is not readily available, the related compound
Buspirone Hydrochloride is classified as toxic if swallowed and may cause skin and eye
irritation.[2][3][4][5] Therefore, it is prudent to handle Binospirone mesylate as a hazardous
substance.

Key Hazards (based on Buspirone Hydrochloride):

» Acute Oral Toxicity: Toxic if swallowed.[2][3][4][5]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b051614?utm_src=pdf-interest
https://www.benchchem.com/product/b051614?utm_src=pdf-body
https://www.benchchem.com/product/b051614?utm_src=pdf-body
https://www.benchchem.com/product/b051614?utm_src=pdf-body
https://en.wikipedia.org/wiki/Binospirone
https://www.benchchem.com/product/b051614?utm_src=pdf-body
https://en.wikipedia.org/wiki/Binospirone
https://www.benchchem.com/product/b051614?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/B2850_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6047603&productDescription=BUSPIRONE+HYDROCHLORIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FB/38/MSDS_FB38586_5000_EN.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/buspirone-hcl.pdf
https://www.benchchem.com/product/b051614?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/B2850_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6047603&productDescription=BUSPIRONE+HYDROCHLORIDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FB/38/MSDS_FB38586_5000_EN.pdf
https://www.fermion.fi/siteassets/documents/material-safety-data-sheets/buspirone-hcl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Skin Corrosion/Irritation: May cause skin irritation.[2][3]
e Serious Eye Damage/Eye Irritation: May cause eye irritation.[2][3]
o Respiratory System: May cause respiratory system irritation upon inhalation of dust.[3]

In case of exposure, follow these first-aid measures:

Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.[2][4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention if irritation persists.[2]

Skin Contact: Wash with soap and water.[5]

Inhalation: Remove to fresh air.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure during the handling of
Binospirone mesylate. The following table summarizes the recommended PPE for various
laboratory activities.
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Operational and Disposal Plans

A clear and systematic workflow is critical for safely handling Binospirone mesylate from
receipt to disposal. The following diagram outlines the recommended operational workflow.

Caption: Workflow for Safe Handling of Binospirone Mesylate.
Procedural Guidance

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

« Store Binospirone mesylate in a tightly sealed, properly labeled container in a cool, dry,
and well-ventilated area.[5]

o Store locked up and away from incompatible materials.[2]
Handling and Compounding:

o Always handle Binospirone mesylate in a designated area, such as a chemical fume hood
or a powder containment hood, to minimize inhalation exposure.[5]

e Wash hands thoroughly after handling.[2]
e Avoid eating, drinking, or smoking in areas where the compound is handled.[4][8]
Spill Management:

 In the event of a spill, evacuate the immediate area.
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o Wear appropriate PPE, including respiratory protection for powder spills.
o For small powder spills, gently cover with an absorbent material to avoid raising dust.

o Collect the spilled material and absorbent into a sealed container for disposal as hazardous
waste.

o Clean the spill area with a suitable detergent and water.
Disposal Plan:

» All waste materials, including empty containers, contaminated PPE, and spill cleanup debris,
should be considered hazardous waste.

» Dispose of contents and containers in accordance with local, regional, and national
regulations.[2][4]

» Do not dispose of Binospirone mesylate down the drain.[10]

» For laboratory settings, contracting with a licensed biomedical waste disposal company is
the recommended method for pharmaceutical waste disposal.[10]

o Empty containers should be triple-rinsed before disposal or recycling, with the rinsate
collected as hazardous waste.

Experimental Protocols: No specific experimental protocols for Binospirone mesylate were
identified in the performed search. Researchers should develop detailed protocols that
incorporate the safety and handling procedures outlined in this document. This includes a
thorough risk assessment for each experimental step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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